Cas no 343246-61-7 ((S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole)

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole is a chiral heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group and a pyrrolidine moiety. Its stereospecific (S)-configuration enhances its utility in asymmetric synthesis and pharmaceutical applications. The oxadiazole ring contributes to metabolic stability and bioavailability, while the pyrrolidine group offers conformational rigidity, making it valuable in drug design. This compound serves as a versatile intermediate for developing bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme inhibition. Its well-defined structure and functional groups allow for precise modifications, facilitating research in medicinal chemistry and ligand-receptor studies.
(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole structure
343246-61-7 structure
Product Name:(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole
CAS No:343246-61-7
MF:C7H11N3O
MW:153.181740999222
MDL:MFCD18071021
CID:852593
Update Time:2025-10-29

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
    • 3-Methyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole
    • MDL: MFCD18071021
    • Inchi: 1S/C7H11N3O/c1-5-9-7(11-10-5)6-3-2-4-8-6/h6,8H,2-4H2,1H3/t6-/m0/s1
    • InChI Key: HVPGJKMIHQOPDG-LURJTMIESA-N
    • SMILES: O1C([C@@H]2CCCN2)=NC(C)=N1

Computed Properties

  • Exact Mass: 153.09000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

Experimental Properties

  • Boiling Point: 280.8℃ at 760 mmHg
  • PSA: 50.95000
  • LogP: 1.13130

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Security Information

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Pricemore >>

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(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Production Method

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